Cas no 1993468-92-0 (Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 3-methyl ester)

Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 3-methyl ester structure

1993468-92-0 structure

Product Name:Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 3-methyl ester

CAS No:1993468-92-0

MF:C₁₆H₁₃NO₆

MW:315.277524709702

CID:6357805

PubChem ID:138742516

Update Time:2024-01-09

Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 3-methyl ester Chemical and Physical Properties

Names and Identifiers

- Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 3-methyl ester
- 1-(1,3-Dioxoisoindolin-2-yl) 3-methyl bicyclo[1.1.1]pentane-1,3-dicarboxylate
- AT20377
- CS-0376325
- MFCD32862266
- 1993468-92-0
- 3-O-(1,3-dioxoisoindol-2-yl) 1-O-methyl bicyclo[1.1.1]pentane-1,3-dicarboxylate
- EN300-6515889
- SCHEMBL21123753
- 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl bicyclo[1.1.1]pentane-1,3-dicarboxylate
- Inchi： 1S/C16H13NO6/c1-22-13(20)15-6-16(7-15,8-15)14(21)23-17-11(18)9-4-2-3-5-10(9)12(17)19/h2-5H,6-8H2,1H3
- InChI Key： FVKZPBKPZRXTKW-UHFFFAOYSA-N
- SMILES： C12(C(ON3C(=O)C4=C(C3=O)C=CC=C4)=O)CC(C(OC)=O)(C1)C2

Computed Properties

Exact Mass: 315.07428713g/mol
Monoisotopic Mass: 315.07428713g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 582
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 90Å²

Experimental Properties

Density: 1.53±0.1 g/cm3(Predicted)
Boiling Point: 447.3±55.0 °C(Predicted)

Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 3-methyl ester Pricemore >>

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